3',5'-Dichloro-2-hydroxy-2-methylbut-3-enanilide
3',5'-Dichloro-2-hydroxy-2-methylbut-3-enanilide
Vinclozolin is a dicarboximide fungicide widely used in Europe and the United States for control of diseases caused by B. cinerea, S. sclerotiorum, and Monilinia species in grapes, fruits, vegetables, ornamental plants, and turfgrass. Metabolites of vinclozolin, M1 and M2, are effective antagonists of the androgen receptor in rats exhibiting Ki values of 92 and 9.7 µM respectively. In fathead minnow, M1 and M2 failed to compete for high-affinity, low capacity testosterone binding sites in brain and ovary cytosolic fractions suggesting that they are not anti-androgens in this species.
Brand Name:
Vulcanchem
CAS No.:
83792-61-4
VCID:
VC0033286
InChI:
InChI=1S/C11H11Cl2NO2/c1-3-11(2,16)10(15)14-9-5-7(12)4-8(13)6-9/h3-6,16H,1H2,2H3,(H,14,15)
SMILES:
CC(C=C)(C(=O)NC1=CC(=CC(=C1)Cl)Cl)O
Molecular Formula:
C11H11Cl2NO2
Molecular Weight:
260.11 g/mol
3',5'-Dichloro-2-hydroxy-2-methylbut-3-enanilide
CAS No.: 83792-61-4
Reference Standards
VCID: VC0033286
Molecular Formula: C11H11Cl2NO2
Molecular Weight: 260.11 g/mol
| CAS No. | 83792-61-4 |
|---|---|
| Product Name | 3',5'-Dichloro-2-hydroxy-2-methylbut-3-enanilide |
| Molecular Formula | C11H11Cl2NO2 |
| Molecular Weight | 260.11 g/mol |
| IUPAC Name | N-(3,5-dichlorophenyl)-2-hydroxy-2-methylbut-3-enamide |
| Standard InChI | InChI=1S/C11H11Cl2NO2/c1-3-11(2,16)10(15)14-9-5-7(12)4-8(13)6-9/h3-6,16H,1H2,2H3,(H,14,15) |
| Standard InChIKey | FBYYIBNYONAZCU-UHFFFAOYSA-N |
| SMILES | CC(C=C)(C(=O)NC1=CC(=CC(=C1)Cl)Cl)O |
| Canonical SMILES | CC(C=C)(C(=O)NC1=CC(=CC(=C1)Cl)Cl)O |
| Description | Vinclozolin is a dicarboximide fungicide widely used in Europe and the United States for control of diseases caused by B. cinerea, S. sclerotiorum, and Monilinia species in grapes, fruits, vegetables, ornamental plants, and turfgrass. Metabolites of vinclozolin, M1 and M2, are effective antagonists of the androgen receptor in rats exhibiting Ki values of 92 and 9.7 µM respectively. In fathead minnow, M1 and M2 failed to compete for high-affinity, low capacity testosterone binding sites in brain and ovary cytosolic fractions suggesting that they are not anti-androgens in this species. |
| Synonyms | 2-OH-2-Me-diCl-butenanilide 3',5'-dichloro-2-hydroxy-2-methylbut-3-enanilide |
| Reference | 1.Pothuluri, J.V.,Freeman, J.P.,Heinze, T.M., et al. Biotransformation of vinclozolin by the fungus Cunninghemella elegans. Journal of Agricultural and Food Chemistry 48, 6138-6148 (2000). |
| PubChem Compound | 115209 |
| Last Modified | Nov 11 2021 |
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